Cas no 1935454-08-2 (3-(2,2,3,3-Tetrafluoropropyl)azetidine)

3-(2,2,3,3-Tetrafluoropropyl)azetidine is a fluorinated heterocyclic compound featuring an azetidine ring linked to a tetrafluoropropyl group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The presence of fluorine atoms improves bioavailability and binding affinity, while the azetidine ring offers conformational rigidity, beneficial for drug design. Its synthetic versatility allows for further functionalization, enabling applications in the development of bioactive molecules. The compound’s stability under physiological conditions and compatibility with diverse reaction conditions make it a promising intermediate for medicinal chemistry and material science applications.

3-(2,2,3,3-Tetrafluoropropyl)azetidine structure

1935454-08-2 structure

Product Name:3-(2,2,3,3-Tetrafluoropropyl)azetidine

CAS No:1935454-08-2

MF:C₆H₉F₄N

MW:171.135975599289

CID:5751735

PubChem ID:131100501

Update Time:2025-11-02

3-(2,2,3,3-Tetrafluoropropyl)azetidine Chemical and Physical Properties

Names and Identifiers

- 3-(2,2,3,3-tetrafluoropropyl)azetidine
- EN300-1947162
- 1935454-08-2
- Azetidine, 3-(2,2,3,3-tetrafluoropropyl)-
- 3-(2,2,3,3-Tetrafluoropropyl)azetidine
- Inchi： 1S/C6H9F4N/c7-5(8)6(9,10)1-4-2-11-3-4/h4-5,11H,1-3H2
- InChI Key： ZELCQMWGFPELHB-UHFFFAOYSA-N
- SMILES： FC(C(F)F)(CC1CNC1)F

Computed Properties

Exact Mass: 171.06711194g/mol
Monoisotopic Mass: 171.06711194g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 1.194±0.06 g/cm3(Predicted)
Boiling Point: 138.0±35.0 °C(Predicted)
pka: 10.62±0.40(Predicted)

3-(2,2,3,3-Tetrafluoropropyl)azetidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1947162-0.05g	3-(2,2,3,3-tetrafluoropropyl)azetidine	1935454-08-2	0.05g	$1188.0	2023-09-17
Enamine	EN300-1947162-0.1g	3-(2,2,3,3-tetrafluoropropyl)azetidine	1935454-08-2	0.1g	$1244.0	2023-09-17
Enamine	EN300-1947162-0.25g	3-(2,2,3,3-tetrafluoropropyl)azetidine	1935454-08-2	0.25g	$1300.0	2023-09-17
Enamine	EN300-1947162-0.5g	3-(2,2,3,3-tetrafluoropropyl)azetidine	1935454-08-2	0.5g	$1357.0	2023-09-17
Enamine	EN300-1947162-1.0g	3-(2,2,3,3-tetrafluoropropyl)azetidine	1935454-08-2	1g	$1458.0	2023-06-03
Enamine	EN300-1947162-2.5g	3-(2,2,3,3-tetrafluoropropyl)azetidine	1935454-08-2	2.5g	$2771.0	2023-09-17
Enamine	EN300-1947162-5.0g	3-(2,2,3,3-tetrafluoropropyl)azetidine	1935454-08-2	5g	$4226.0	2023-06-03
Enamine	EN300-1947162-10.0g	3-(2,2,3,3-tetrafluoropropyl)azetidine	1935454-08-2	10g	$6266.0	2023-06-03
Enamine	EN300-1947162-1g	3-(2,2,3,3-tetrafluoropropyl)azetidine	1935454-08-2	1g	$1414.0	2023-09-17
Enamine	EN300-1947162-5g	3-(2,2,3,3-tetrafluoropropyl)azetidine	1935454-08-2	5g	$4102.0	2023-09-17